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Compound of Interest

Compound Name: 3-Nitro-5-iodobenzotrifluoride

Cat. No.: B1313531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet (SDS). Always consult the official SDS from the supplier and

follow all institutional and regulatory safety protocols before handling this chemical.

Introduction
3-Nitro-5-iodobenzotrifluoride (CAS No. 41253-01-4) is a halogenated nitroaromatic

compound with the molecular formula C₇H₃F₃INO₂ and a molecular weight of 317.006 g/mol .

[1] Its structure, featuring a trifluoromethyl group, a nitro group, and an iodine atom on the

benzene ring, makes it a potentially useful intermediate in organic synthesis, particularly in the

development of novel pharmaceutical agents. However, these functional groups also indicate

potential chemical reactivity and physiological activity that necessitate careful handling and

thorough safety precautions. This guide provides a consolidated overview of the known safety

information, handling procedures, and potential hazards associated with 3-Nitro-5-
iodobenzotrifluoride and related compounds.

Hazard Identification and Classification
Based on available data, 3-Nitro-5-iodobenzotrifluoride is classified as harmful and an

irritant.[1] The GHS classification and associated precautionary statements are summarized

below. It is important to note that comprehensive toxicological data for this specific compound
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is limited, and the hazard assessment is also informed by data on structurally similar

chemicals.

GHS Classification
Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

Single exposure
Category 3

H335: May cause respiratory

irritation[1]

GHS Pictogram:[1]

alt text

Signal Word:Warning[1]

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 3-Nitro-5-
iodobenzotrifluoride are not readily available. The properties of related compounds suggest it

is likely a solid or liquid at room temperature and is insoluble in water.[3]

Property Value Source

Molecular Formula C₇H₃F₃INO₂ [1]

Molecular Weight 317.006 g/mol [1]

Appearance Not specified -

Solubility Likely insoluble in water
Inferred from related

compounds[3]
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Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety. The following

procedures are recommended based on the known hazards and information from related

compounds.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4]

Skin Protection
Chemically resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with local

exhaust ventilation. If inhalation risk is high, a

NIOSH-approved respirator with an appropriate

cartridge should be used.[4]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, or vapors.

Handle only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, and open flames.[5]

Aromatic nitro compounds may have explosive tendencies, especially in the presence of a

base.[3]

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents and bases.[3]

First Aid Measures
In case of exposure, seek immediate medical attention and provide the attending physician

with the safety data sheet.

Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[5] Rinse mouth. Do NOT induce

vomiting.

Inhalation

If inhaled, remove the victim to fresh air and

keep at rest in a position comfortable for

breathing.[5]

Skin Contact
If on skin, wash with plenty of soap and water.[5]

Remove contaminated clothing.

Eye Contact

If in eyes, rinse cautiously with water for several

minutes.[5] Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

Toxicological Information
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 3-Nitro-5-iodobenzotrifluoride are not available in the public domain.

The hazard classification is based on the expected properties of a compound with its functional

groups. The primary routes of exposure are ingestion, inhalation, and skin contact. The

substance is harmful if swallowed and causes skin and eye irritation, and may cause

respiratory irritation.[1]

Experimental Protocols Workflow
While specific experimental protocols for the safety assessment of 3-Nitro-5-
iodobenzotrifluoride are not available, a general workflow for handling and assessing the
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risks of a hazardous chemical in a research setting is outlined below.
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General Experimental Workflow for Handling Hazardous Chemicals

Preparation and Planning

Chemical Handling

Waste Disposal

Risk Assessment
(Review SDS, Literature)

PPE Selection

Determines

Setup Engineering Controls
(Fume Hood, Ventilation)

Informs

Weighing and Transfer

Prepare Spill Kit

Reaction Setup

Reaction Work-up

Purification

Waste Segregation
(Halogenated, Non-halogenated)

Proper Labeling

Disposal via EHS

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for Chemical Safety

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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